Cas no 1227581-40-9 (2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde)

• Product Name: 2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde
• CAS No: 1227581-40-9
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• CID: 4925518
• Update Time: 2025-05-27

2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(4-fluorophenyl)isonicotinaldehyde
• 2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H7F2NO/c13-10-3-1-8(2-4-10)11-9(7-16)5-6-15-12(11)14/h1-7H
• InChI Key： CFLMPVPCKJQXAU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=O)C=CN=1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde

Comprehensive Overview of 2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde (CAS No. 1227581-40-9)

2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde (CAS No. 1227581-40-9) is a fluorinated aromatic aldehyde with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorophenyl and isonicotinaldehyde moieties, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Its molecular structure, featuring dual fluoro substitutions, enhances its reactivity and selectivity, making it a valuable intermediate in organic synthesis.

The growing interest in fluorinated compounds like 2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde stems from their ability to improve drug metabolism and bioavailability. Researchers are increasingly exploring its role in the development of small-molecule inhibitors and kinase-targeted therapies, aligning with current trends in precision medicine. The compound's CAS No. 1227581-40-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical research.

From a synthetic perspective, 2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde offers versatility in cross-coupling reactions and nucleophilic substitutions. Its aldehyde functional group serves as a key handle for further derivatization, enabling the creation of diverse heterocyclic scaffolds. This adaptability has positioned it as a focal point in studies related to structure-activity relationships (SAR) and fragment-based drug design.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some halogenated compounds, 2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde is designed to meet modern green chemistry standards, with researchers optimizing its synthesis to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently queried in scientific forums.

In analytical chemistry, the compound's distinct spectroscopic properties (e.g., NMR and IR signatures) facilitate its identification and purity assessment. Laboratories often reference CAS No. 1227581-40-9 when validating methods for high-performance liquid chromatography (HPLC) or mass spectrometry, underscoring its utility in quality control workflows.

Looking ahead, 2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde is poised to contribute to advancements in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies. Its compatibility with click chemistry protocols further expands its potential in drug discovery, addressing common search queries about novel chemical entities and targeted degradation strategies.

In summary, 2-Fluoro-3-(4-fluorophenyl)isonicotinaldehyde (CAS No. 1227581-40-9) exemplifies the intersection of fluorine chemistry and medicinal chemistry. Its multifaceted applications, from intermediate synthesis to therapeutic development, ensure its continued prominence in scientific literature and industrial pipelines.